2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide

Specification

• CAS No.: 443670-95-9
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4g/mol
• IUPAC Name: 1-[(2-naphthalen-1-yloxyacetyl)amino]-3-phenylurea
• Standard InChI: InChI=1S/C19H17N3O3/c23-18(21-22-19(24)20-15-9-2-1-3-10-15)13-25-17-12-6-8-14-7-4-5-11-16(14)17/h1-12H,13H2,(H,21,23)(H2,20,22,24)
• Standard InChI Key: FKVZCDIVWBGMRT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32

Introduction

2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide is a complex organic compound with the molecular formula C19H17N3O3. It is identified by the CAS number 443670-95-9 and is also known as 2-(naphthalen-1-yloxy)-N-[(phenylcarbamoyl)amino]acetic acid amide. This compound combines structural elements of naphthalene, phenylhydrazine, and carboxamide, which are commonly found in various pharmaceutical and chemical applications.

Potential Applications

While specific applications of 2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide are not extensively documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial, antiviral, or anticancer properties. The presence of aromatic rings and functional groups like amides and hydrazines suggests potential for interaction with biological targets.

Research Findings and Challenges

Research on this compound is limited, and detailed studies on its biological activity, pharmacokinetics, or toxicity are not readily available. Challenges in studying this compound include its synthesis complexity and the lack of comprehensive data on its stability, solubility, and bioavailability.